Cas no 82502-77-0 (1-(Hept-1-yl)piperazine)

1-(Hept-1-yl)piperazine is a specialized organic compound featuring a piperazine core substituted with a heptyl group at the nitrogen position. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and chemical synthesis applications. Its lipophilic heptyl chain enhances solubility in organic solvents, facilitating its use as an intermediate in the development of bioactive molecules. The piperazine moiety offers versatile reactivity, enabling further functionalization for tailored applications. The compound’s stability under standard conditions ensures reliable handling and storage. Its potential as a building block in medicinal chemistry, particularly for CNS-targeting agents, underscores its significance in research and industrial settings.
1-(Hept-1-yl)piperazine structure
1-(Hept-1-yl)piperazine structure
Product Name:1-(Hept-1-yl)piperazine
CAS No:82502-77-0
MF:C11H24N2
MW:184.321662902832
MDL:MFCD01075184
CID:720264
PubChem ID:2736510
Update Time:2025-06-09

1-(Hept-1-yl)piperazine Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-heptyl-
    • 1-heptylpiperazine
    • 1-heptyl-Piperazine
    • 1-hept-1-ylpiperazine
    • 1-N-Heptylpiperazine
    • n-heptylpiperazine
    • Piperazine,1-heptyl
    • 1-Heptylpiperazine (ACI)
    • 1-(1-Heptyl)-piperazine
    • DB-056619
    • DTXSID50371414
    • GFFSNSPNXPELQE-UHFFFAOYSA-N
    • SCHEMBL2762041
    • A10337
    • 4-heptylpiperazine
    • AKOS009158649
    • 82502-77-0
    • MFCD01075184
    • PS-5836
    • 1-(N-heptyl)piperazine, AldrichCPR
    • 1-(Hept-1-yl)piperazine
    • MDL: MFCD01075184
    • Inchi: 1S/C11H24N2/c1-2-3-4-5-6-9-13-10-7-12-8-11-13/h12H,2-11H2,1H3
    • InChI Key: GFFSNSPNXPELQE-UHFFFAOYSA-N
    • SMILES: N1CCN(CCCCCCC)CC1

Computed Properties

  • Exact Mass: 184.19400
  • Monoisotopic Mass: 184.194
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5
  • Topological Polar Surface Area: 15.3A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.862
  • Boiling Point: 106 °C
  • Flash Point: 83.3°C
  • Refractive Index: 1.453
  • PSA: 15.27000
  • LogP: 2.12870
  • Solubility: Not determined

1-(Hept-1-yl)piperazine Security Information

1-(Hept-1-yl)piperazine Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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1-(Hept-1-yl)piperazine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Dicarbonylrhodium acetylacetonate ,  6,6′-[[3,3′-Bis(1,1-dimethylethyl)-5,5′-dimethoxy[1,1′-biphenyl]-2,2′-diyl]bis(o… Solvents: Toluene ;  16 h, 40 bar, 120 °C
Reference
Rhodium-Catalyzed Bis-Hydroaminomethylation of Linear Aliphatic Alkenes with Piperazine
Seidensticker, Thomas; et al, Advanced Synthesis & Catalysis, 2016, 358(4), 610-621

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Dicarbonylrhodium acetylacetonate ,  6,6′-[[3,3′-Bis(1,1-dimethylethyl)-5,5′-dimethoxy[1,1′-biphenyl]-2,2′-diyl]bis(o… Solvents: Toluene ;  16 h, 40 bar, 120 °C
Reference
Rhodium-Catalyzed Bis-Hydroaminomethylation of Linear Aliphatic Alkenes with Piperazine
Seidensticker, Thomas; et al, Advanced Synthesis & Catalysis, 2016, 358(4), 610-621

1-(Hept-1-yl)piperazine Preparation Products

Additional information on 1-(Hept-1-yl)piperazine

Comprehensive Overview of 1-(Hept-1-yl)piperazine (CAS No. 82502-77-0): Properties, Applications, and Industry Insights

1-(Hept-1-yl)piperazine (CAS No. 82502-77-0) is a specialized organic compound belonging to the piperazine derivatives family. With its unique molecular structure featuring a heptyl chain attached to a piperazine ring, this compound has garnered significant attention in pharmaceutical research, agrochemical formulations, and material science. Its chemical properties, including solubility in organic solvents and moderate polarity, make it a versatile intermediate for synthesizing complex molecules.

In recent years, the demand for customized piperazine derivatives like 1-(Hept-1-yl)piperazine has surged due to their role in developing bioactive compounds. Researchers frequently search for "CAS 82502-77-0 solubility" or "heptyl piperazine synthesis" to optimize lab protocols. The compound’s thermal stability (up to 200°C) and compatibility with catalyzed reactions further enhance its utility in drug discovery pipelines.

From an industrial perspective, 82502-77-0 is often discussed alongside "green chemistry alternatives" and "sustainable synthesis routes," reflecting the sector’s shift toward eco-friendly practices. Analytical techniques such as HPLC purification and NMR characterization are critical for ensuring the compound’s purity, a topic frequently queried in academic forums. Notably, its low toxicity profile (as per preliminary studies) positions it favorably for non-hazardous applications.

The compound’s structure-activity relationship (SAR) is another hot topic, particularly in "piperazine-based drug design" circles. Its heptyl side chain contributes to lipophilicity, a property leveraged in central nervous system (CNS) therapeutics. Patent databases reveal growing interest in 82502-77-0 derivatives for neurological targets, aligning with trends in precision medicine.

Supply chain dynamics also play a role in discussions around 1-(Hept-1-yl)piperazine. Searches for "CAS 82502-77-0 suppliers" or "bulk piperazine derivatives" highlight its commercial relevance. Regulatory compliance, such as REACH certification and GMP standards, ensures its safe handling and global trade. As industries prioritize high-purity intermediates, this compound’s batch-to-batch consistency remains a key selling point.

Emerging applications in advanced material science, such as polymeric additives or liquid crystal formulations, further expand its market potential. The compound’s tunable reactivity allows for modifications like N-alkylation or ring functionalization, addressing niche demands in specialty chemicals. Collaborative studies between academia and manufacturers continue to explore its cross-industry adaptability.

In summary, 1-(Hept-1-yl)piperazine (CAS No. 82502-77-0) exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted roles—from pharmaceutical scaffolds to material enhancers—underscore why it remains a focal point in both research queries and industrial workflows. Future advancements in catalytic processes and bio-based synthesis may further elevate its prominence.

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